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Compound of Interest

Compound Name: Angenomalin

Cat. No.: B093187 Get Quote

For Immediate Use by Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for

Angenomalin (CAS No. 18199-64-9), a furanocoumarin compound. Adherence to these

protocols is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Angenomalin is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects[1]. Therefore, responsible disposal is not merely a procedural matter

but a critical component of laboratory safety and environmental stewardship.

Hazard and Exposure Control Summary
Proper handling and the use of appropriate personal protective equipment (PPE) are

mandatory when managing Angenomalin waste. The following table summarizes key safety

and physical property data.
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Parameter Specification Source

CAS Number 18199-64-9 [1]

Molecular Formula C14H12O3 [1][2]

Molecular Weight 228.24 g/mol [1]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Melting Point 105-106 °C [3]

Boiling Point 397.1 ± 42.0 °C (Predicted) [3]

Density 1.248 ± 0.06 g/cm3 (Predicted) [3]

Storage Conditions

Store at -20°C (powder) or

-80°C (in solvent). Keep

container tightly sealed in a

cool, well-ventilated area away

from direct sunlight and

ignition sources.

[1]

Personal Protective Equipment (PPE) Protocol
Before handling Angenomalin for disposal, all personnel must be equipped with the following

PPE to minimize exposure risk[1]:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves (e.g., nitrile rubber).

Body Protection: Impervious clothing, such as a laboratory coat.

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

with access to an emergency eye-wash station and safety shower[1].
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Step-by-Step Disposal Protocol
The primary directive for Angenomalin disposal is to avoid release to the environment[1].

Under no circumstances should Angenomalin or its containers be disposed of down the drain

or in regular trash. The only approved method is through a licensed hazardous waste disposal

facility[1].

Step 1: Waste Segregation and Collection

Solid Waste: Collect all solid Angenomalin waste, including contaminated consumables

(e.g., weigh boats, pipette tips, gloves), in a dedicated, clearly labeled, and sealable

hazardous waste container.

Liquid Waste: Collect solutions containing Angenomalin in a separate, leak-proof, and

clearly labeled hazardous waste container.

Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify the

contents, including "Angenomalin" and the associated hazard symbols (e.g., "Harmful,"

"Dangerous for the environment").

Step 2: Handling Accidental Spills

In the event of a spill, follow these procedures immediately[1]:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.

Containment: Prevent further leakage or spillage. Do not allow the product to enter drains or

water courses[1].

Absorption: For liquid spills, absorb with an inert, finely-powdered material such as diatomite

or universal binders.

Collection: Carefully collect the absorbed material and any solid spill into the designated

hazardous waste container.

Decontamination: Decontaminate the spill surface by scrubbing with alcohol, and dispose of

all cleaning materials as hazardous waste[1].
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Step 3: Storage Pending Disposal

Store the sealed hazardous waste container in a cool, well-ventilated, and designated

secondary containment area away from incompatible materials such as strong acids, alkalis,

and oxidizing agents[1].

Ensure the storage area is secure and accessible only to authorized personnel.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

The contents and the container must be disposed of at an approved waste disposal plant[1].

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Angenomalin.
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Caption: Logical workflow for the safe disposal of Angenomalin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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